Cas no 867-17-4 (Phosphoric acid,diethyl methyl ester)

• Product name: Phosphoric acid,diethyl methyl ester
• CAS No: 867-17-4
• MF: C₅H₁₃O₄P
• MW: 168.12812
• CID: 724529
• PubChem ID: 120420

Phosphoric acid,diethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diethyl methyl ester
• DIETHYLMETHYLPHOSPHATE
• Ethyl methyl phosphate ((EtO)2(MeO)PO)
• Phosphate diethylmethyl [French]
• SCHEMBL575185
• UNII-R7HE04G57P
• 0-01-00-00332 (Beilstein Handbook Reference)
• Q27287897
• BRN 1704568
• 1466 H.C.
• Diethyl methyl phosphate
• DTXSID101007032
• R7HE04G57P
• AKOS006277924
• Phosphate diethylmethyl
• UAEWCWCMYQAIDR-UHFFFAOYSA-N
• 867-17-4
• Phosphoric acid, diethyl methyl ester

• Inchi： InChI=1S/C5H13O4P/c1-4-8-10(6,7-3)9-5-2/h4-5H2,1-3H3
• InChI Key： UAEWCWCMYQAIDR-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OC)OCC

Computed Properties

• Exact Mass: 168.05500
• Monoisotopic Mass: 168.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 54.57000
• LogP: 1.81390